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Compound of Interest

Compound Name: Anticancer agent 194

Cat. No.: B12382545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical guidance for the safe handling and

disposal of Anticancer Agent 194 (also known as compound 10p; CAS No. 2767204-90-8). As

an investigational compound that induces ferroptosis and autophagy, it requires stringent safety

protocols to protect laboratory personnel and the environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Anticancer Agent 194 (CAS No. 2767204-

90-8) was not publicly available at the time of this writing. The following procedures are based

on best practices for handling potent, cytotoxic, and investigational small molecules.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department and the compound supplier for specific handling and disposal regulations.

I. Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is paramount when handling Anticancer Agent 194. The following table

outlines the minimum required PPE and engineering controls.
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Item Specification Purpose

Primary Engineering Control

Certified Class II, Type B2

Biological Safety Cabinet

(BSC) or a powder

containment hood (fume

hood).

To prevent inhalation of

aerosols or powder and to

protect the work area.

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

To prevent skin contact. The

outer glove should be changed

immediately upon

contamination.

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

To protect clothing and skin

from contamination.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or a

full-face shield.

To protect eyes from splashes

or aerosols.

Respiratory Protection

A fit-tested N95 respirator may

be required for weighing or

handling powders outside of a

containment hood, as

determined by a risk

assessment.

To prevent inhalation of fine

powders.

II. Decontamination and Spill Management
Immediate and effective decontamination is critical to prevent the spread of this potent agent.
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Procedure
Decontaminant

Solution
Contact Time Notes

Routine Surface

Decontamination

1% Sodium

Hypochlorite solution,

followed by 70%

ethanol.

10 minutes for bleach,

then wipe with ethanol

to remove residue.

Perform before and

after each use of the

designated work area.

Minor Spill (Liquid)

Absorbent pads to

contain the spill. Then

treat with 1% Sodium

Hypochlorite.

10 minutes.

Place all

contaminated

materials in a

designated hazardous

waste bag.

Minor Spill (Solid)

Gently cover with

damp absorbent pads

to avoid raising dust.

Treat with 1% Sodium

Hypochlorite.

10 minutes.

Use a scoop and

forceps to collect

material. Do not dry

sweep.

Major Spill

Evacuate the area

and notify the

institutional EHS

department

immediately.

N/A

Restrict access to the

area until it has been

decontaminated by

trained personnel.

III. Experimental Workflow for Handling Anticancer
Agent 194
The following diagram illustrates the standard workflow for preparing and using Anticancer
Agent 194 in a laboratory setting, emphasizing safety at each step.
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To cite this document: BenchChem. [Essential Safety and Disposal Plan for Anticancer Agent
194]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382545#anticancer-agent-194-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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